Stichodactyla toxin

• Molecular Formula: C169H274N54O48S7
• Molecular Weight: 4055 g/mol
• InChI: InChI=1S/C169H274N54O48S7/c1-13-84(5)126-159(264)206-111(69-125(235)236)149(254)221-131(90(11)231)163(268)219-127(85(6)14-2)164(269)223-62-33-46-122(223)158(263)200-99(41-23-27-56-172)139(244)208-113(73-225)150(255)195-103(45-32-61-188-169(182)183)140(245)212-120-80-276-275-78-118-155(260)197-101(43-30-59-186-167(178)179)135(240)193-100(42-24-28-57-173)143(248)220-130(89(10)230)162(267)215-116(134(239)189-71-124(234)217-128(87(8)228)161(266)216-121(165(270)271)81-278-277-79-119(156(261)218-126)214-153(258)112(72-224)207-133(238)96(174)38-29-58-185-166(176)177)76-273-274-77-117(211-141(246)104(51-52-123(175)233)198-145(250)107(65-91-34-17-15-18-35-91)201-132(237)86(7)191-160(265)129(88(9)229)222-157(120)262)154(259)196-98(40-22-26-55-171)137(242)205-110(68-94-70-184-82-190-94)148(253)210-114(74-226)151(256)199-105(53-63-272-12)142(247)192-97(39-21-25-54-170)136(241)203-109(67-93-47-49-95(232)50-48-93)146(251)194-102(44-31-60-187-168(180)181)138(243)202-106(64-83(3)4)144(249)209-115(75-227)152(257)204-108(147(252)213-118)66-92-36-19-16-20-37-92/h15-20,34-37,47-50,70,82-90,96-122,126-131,224-232H,13-14,21-33,38-46,51-69,71-81,170-174H2,1-12H3,(H2,175,233)(H,184,190)(H,189,239)(H,191,265)(H,192,247)(H,193,240)(H,194,251)(H,195,255)(H,196,259)(H,197,260)(H,198,250)(H,199,256)(H,200,263)(H,201,237)(H,202,243)(H,203,241)(H,204,257)(H,205,242)(H,206,264)(H,207,238)(H,208,244)(H,209,249)(H,210,253)(H,211,246)(H,212,245)(H,213,252)(H,214,258)(H,215,267)(H,216,266)(H,217,234)(H,218,261)(H,219,268)(H,220,248)(H,221,254)(H,222,262)(H,235,236)(H,270,271)(H4,176,177,185)(H4,178,179,186)(H4,180,181,187)(H4,182,183,188)
• InChIKey: GVRGDWHECZKHIP-UHFFFAOYSA-N

ShK Toxin: Kv1.3 Blocker Procurement Guide

Stichodactyla toxin (ShK, kappa-stichotoxin-She3a) is a 35-residue basic peptide cross-linked by three disulfide bridges (Cys3-Cys35, Cys12-Cys28, Cys17-Cys32) isolated from the Caribbean sea anemone Stichodactyla helianthus [1]. It blocks voltage-gated potassium channels of the Kv1 family at subnanomolar to picomolar concentrations, with its highest affinity for Kv1.3 (Kd 11 pM) and Kv1.1 (Kd 16 pM) [2]. ShK defines a distinctive structural class among K+ channel toxins characterized by an all-α-helical fold, in contrast to the β-sheet scaffold of scorpion-derived toxins [3]. Its binding epitope centers on the Lys22-Tyr23 dyad, which inserts into the channel pore vestibule [4]. ShK serves as the parent scaffold for ShK-186 (Dalazatide), the first Kv1.3-blocking peptide to reach clinical evaluation for autoimmune disease [5].

Workflow Kv1.3 channel biophysics, T cell immunology, and peptide engineering studies

Selection context Orthogonal sea anemone all-α-helical probe structurally distinct from scorpion β-sheet toxins

Procurement fit Parent scaffold for selectivity engineering; recombinant and synthetic production available

• [1] Castañeda O, Sotolongo V, Amor AM, Stöcklin R, Anderson AJ, Harvey AL, Engström Å, Wernstedt C, Karlsson E. Characterization of a potassium channel toxin from the Caribbean sea anemone Stichodactyla helianthus. Toxicon. 1995;33(5):603-613. View Source
• [2] SB Peptide. ShK – Stichodactyla toxin – Ion Channels and Transporters. Product Technical Datasheet. 2024. View Source
• [3] Kem WR, Pennington MW, Norton RS. Sea anemone toxins as templates for the design of immunosuppressant drugs. Perspectives in Drug Discovery and Design. 1999;15:111-129. View Source
• [4] Pennington MW, Beeton C, Galea CA, Smith BJ, Chi V, Monaghan KP, Garcia A, Rangaraju S, Giuffrida A, Plank D, Crossley G, Nugent D, Khaytin I, Lefievre Y, Peshenko I, Dixon C, Chauhan S, Orzel A, Inoue T, Hu X, Moore RV, Norton RS, Chandy KG. Engineering a stable and selective peptide blocker of the Kv1.3 channel in T lymphocytes. Mol Pharmacol. 2009;75(4):762-773. View Source
• [5] Sciencedirect Topics. Stichodactyla helianthus. Trends in Biochemical Sciences. 2019. View Source

Why Generic Substitution Fails for ShK

Kv1.3-blocking peptide toxins cannot be considered interchangeable reagents. ShK belongs to a structurally distinct sea anemone toxin class (all-α-helical fold, 35 residues, characteristic Cys3-Cys35 head-to-tail disulfide) that shares no primary sequence homology with scorpion-derived Kv1.3 blockers such as kaliotoxin, charybdotoxin, or margatoxin [1]. Its closest in-class relative, BgK from Bunodosoma granulifera, differs in both residue count (37 vs. 35) and crucially in potency, blocking Kv1.3 at 6–15 nM compared with ShK's 11 pM Kd—a roughly 500- to 1,300-fold difference [1]. Moreover, ShK's near-equipotent block of Kv1.1 (Kd 16 pM) and Kv1.3 (Kd 11 pM) yields a selectivity ratio of approximately 1.45, a profile fundamentally distinct from engineered analogs such as ShK-186 (>100-fold Kv1.3-selective) and from scorpion toxins such as kaliotoxin, which exhibits a markedly different selectivity fingerprint (Kv1.3 IC50 ~0.1 nM; Kv1.1 IC50 ~1.1 nM) [2][3]. These pharmacological divergences mean that substituting one toxin for another in electrophysiological, immunological, or drug-discovery workflows will produce non-equivalent results.

Closest homolog BgK: Potency against Kv1.3 differs by several orders of magnitude; experimental replication of ShK results may not be achievable.

Scorpion toxins (kaliotoxin, charybdotoxin): Distinct structural scaffolds and selectivity fingerprints produce non-equivalent channel blocking profiles.

Engineered analogs (ShK-186): Wild-type ShK is essentially non-selective for Kv1.3 over Kv1.1; substituting with selective analogs alters the pharmacological readout.

• [1] Kem WR, Pennington MW, Norton RS. Sea anemone toxins as templates for the design of immunosuppressant drugs. Perspectives in Drug Discovery and Design. 1999;15:111-129. View Source
• [2] Huq R, Tajhya RB, Beeton C, Chhabra S, Norton RS, Chang SC, Pennington MW, Chauhan S. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK. Mar Drugs. 2015;13(1):529-550. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Kaliotoxin ligand page. Kv1.3 and Kv1.1 activity data. View Source

ShK Quantitative Differentiation Evidence

Structural Fold: All-α-Helical vs. Scorpion β-Sheet

ShK and its sea anemone homolog BgK adopt an all-α-helical fold (two short α-helices comprising residues 14–19 and 21–24) stabilized by a unique Cys3-Cys35 disulfide that creates a nearly cyclic structure [1]. This fold has no homology with the predominantly β-sheet scaffold of scorpion K+ channel toxins such as charybdotoxin and kaliotoxin, despite the convergent evolution of a functionally analogous Lys-Tyr dyad motif [2]. The structural divergence means that ShK's binding mode to the Kv1.3 vestibule—and consequently its sensitivity to channel point mutations—differs fundamentally from that of scorpion toxins, making ShK an essential orthogonal probe for structure-function studies [3].

Structural fold

Class-level inference

All-α-helical fold, Cys3-Cys35 cyclic architecture vs. scorpion β-sheet scaffold; zero sequence homology

Orthogonal probe for Kv1.3 vestibule mapping, not scaffold-dependent

NMR structures: PDB 1ROO (ShK), 2CRD (charybdotoxin)

Evidence Dimension	Tertiary structure scaffold class
Target Compound Data	All-α-helical fold; two short α-helices; Cys3-Cys35 head-to-tail disulfide forming a cyclic architecture
Comparator Or Baseline	Charybdotoxin/kaliotoxin: predominantly β-sheet scaffold with α/β fold (scorpion toxin structural class)
Quantified Difference	Zero primary sequence homology; different disulfide bonding pattern; distinct fold topology
Conditions	NMR solution structures: ShK (PDB 1ROO); charybdotoxin (PDB 2CRD); BgK (PDB 1BGK)

Why This Matters

This structural orthogonality makes ShK the essential tool for experiments requiring a structurally independent Kv1.3 blocker to confirm that observed effects are not scaffold-dependent.

• [1] Tudor JE, Pallaghy PK, Pennington MW, Norton RS. Solution structure of ShK toxin, a novel potassium channel inhibitor from a sea anemone. Nat Struct Biol. 1996;3(4):317-320. View Source
• [2] Dauplais M, Lecoq A, Song J, Cotton J, Jamin N, Gilquin B, Roumestand C, Vita C, de Medeiros CLC, Rowan EG, Harvey AL, Menez A. On the convergent evolution of animal toxins. Conservation of a diad of functional residues in potassium channel-blocking toxins with unrelated structures. J Biol Chem. 1997;272(7):4302-4309. View Source
• [3] Kem WR, Pennington MW, Norton RS. Sea anemone toxins as templates for the design of immunosuppressant drugs. Perspectives in Drug Discovery and Design. 1999;15:111-129. View Source

Kv1.3 Affinity: ShK vs. Closest Homolog BgK

ShK and BgK are the two most thoroughly characterized members of the sea anemone short toxin family (35–37 residues, 3 disulfide bonds). Despite sharing the same structural fold and a conserved Lys-Tyr functional dyad, their Kv1.3 potencies differ dramatically. ShK blocks Kv1.3 with a Kd of 11 pM [1], whereas BgK blocks Kv1.1, Kv1.2, and Kv1.3 homomeric channels almost equipotently at 6–15 nM concentrations [2]. This represents an approximately 545- to 1,364-fold potency advantage for ShK at Kv1.3. Additionally, BgK's equipotent block across Kv1.1, Kv1.2, and Kv1.3 contrasts with ShK's differentiated profile (Kv1.3 ≈ Kv1.1 >> Kv1.2 at >10 nM), indicating that despite their structural homology, the two toxins exhibit distinct channel subtype interaction landscapes [2].

Kv1.3 affinity vs. BgK

Head-to-head

ShK Kd ~11 pM; BgK IC50 6–15 nM (~545–1,364-fold difference)

Picomolar affinity required for low-concentration T cell studies

BgK cannot substitute for ShK in these workflows

Evidence Dimension	Kv1.3 channel blocking affinity (Kd/IC50)
Target Compound Data	ShK Kd = 11 pM at Kv1.3 (patch-clamp electrophysiology)
Comparator Or Baseline	BgK (Bunodosoma granulifera toxin): IC50 = 6–15 nM at Kv1.3 (electrophysiology)
Quantified Difference	ShK is approximately 545- to 1,364-fold more potent than BgK at Kv1.3. ShK shows differentiated subtype profile (Kv1.3 Kd 11 pM; Kv1.2 >10 nM) vs. BgK equipotent profile (Kv1.1, Kv1.2, Kv1.3 all 6–15 nM).
Conditions	Review of electrophysiological data compiled by Kem et al. (1999) across multiple studies; ShK Kd confirmed by patch-clamp in L929 cells stably expressing Kv1.3

Why This Matters

This vast potency gap means that BgK cannot substitute for ShK in any application requiring picomolar-affinity Kv1.3 blockade, including low-concentration T cell immunomodulation studies.

• [1] Pennington MW, Mahnir VM, Krafte DS, Zaydenberg I, Byrnes ME, Khaytin I, Crowley K, Kem WR. Chemical synthesis and characterization of ShK toxin: a potent potassium channel inhibitor from a sea anemone. Int J Pept Protein Res. 1995;46(5):354-358. View Source
• [2] Kem WR, Pennington MW, Norton RS. Sea anemone toxins as templates for the design of immunosuppressant drugs. Perspectives in Drug Discovery and Design. 1999;15:111-129. View Source

Kv1.3 Selectivity: Wild-Type ShK vs. ShK-186

A critical differentiator for procurement decisions is that wild-type ShK is essentially non-selective between Kv1.3 (Kd 11 pM) and Kv1.1 (Kd 16 pM), with a selectivity ratio of only approximately 1.45 [1]. This near-equipotent block of the neuronal Kv1.1 subtype limits ShK's direct therapeutic utility. In contrast, the engineered analog ShK-186 (Dalazatide) achieves >100-fold selectivity for Kv1.3 over Kv1.1 through N-terminal chemical modification [2], and further-optimized analogs incorporating p-phosphono-phenylalanine at the N-terminus combined with internal substitutions can achieve up to 2,250-fold selectivity while maintaining low-picomolar Kv1.3 blockade [3]. Wild-type ShK therefore occupies a distinct procurement niche: it is the essential starting scaffold for selectivity engineering programs and the appropriate choice for experiments where dual Kv1.3/Kv1.1 blockade is desired or where channel subtype selectivity must be independently controlled.

Selectivity wt vs. ShK-186

Cross-study context

wt ShK: Kv1.3/Kv1.1 ratio ~1.45; ShK-186: >100-fold Kv1.3-selective

Wild-type for dual Kv1.3/Kv1.1 blockade; ShK-186 for selective inhibition

Analogs achieve up to 2,250-fold selectivity

Evidence Dimension	Selectivity ratio for Kv1.3 over Kv1.1
Target Compound Data	Wild-type ShK: Kv1.3 Kd 11 pM, Kv1.1 Kd 16 pM; selectivity ratio ≈ 1.45 (essentially non-selective)
Comparator Or Baseline	ShK-186 (Dalazatide): >100-fold selectivity for Kv1.3 over Kv1.1. Further analogs: up to 2,250-fold selectivity.
Quantified Difference	ShK-186 achieves at minimum a 69-fold higher selectivity ratio (>100 vs. 1.45); best-in-series analogs achieve approximately 1,550-fold higher selectivity (2,250 vs. 1.45).
Conditions	Patch-clamp electrophysiology on Kv1.3 and Kv1.1 channels stably expressed in mouse L929 fibroblasts [3]

Why This Matters

ShK's lack of intrinsic Kv1.3 selectivity is a defining feature: researchers seeking a non-selective Kv1.3/Kv1.1 blocker for basic biophysics should procure wild-type ShK, while those requiring selective Kv1.3 inhibition for in vivo autoimmune models should procure ShK-186.

• [1] Pennington MW, Beeton C, Galea CA, Smith BJ, Chi V, Monaghan KP, Garcia A, Rangaraju S, Giuffrida A, Plank D, Crossley G, Nugent D, Khaytin I, Lefievre Y, Peshenko I, Dixon C, Chauhan S, Orzel A, Inoue T, Hu X, Moore RV, Norton RS, Chandy KG. Engineering a stable and selective peptide blocker of the Kv1.3 channel in T lymphocytes. Mol Pharmacol. 2009;75(4):762-773. View Source
• [2] Huq R, Tajhya RB, Beeton C, Chhabra S, Norton RS, Chang SC, Pennington MW, Chauhan S. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK. Mar Drugs. 2015;13(1):529-550. View Source
• [3] Chang SC, Huq R, Chhabra S, Beeton C, Pennington MW, Smith BJ, Norton RS. N-Terminally extended analogues of the K+ channel toxin from Stichodactyla helianthus as potent and selective blockers of the voltage-gated potassium channel Kv1.3. FEBS J. 2015;282(12):2247-2259. View Source

Recombinant vs. Synthetic ShK: Functional Equivalence

ShK can be produced via both chemical synthesis (Fmoc solid-phase peptide synthesis followed by oxidative folding) and recombinant expression in Escherichia coli as a thioredoxin fusion protein [1][2]. A direct head-to-head comparison demonstrated that recombinant ShK (rShK) blocked Kv1.3 with Kd 25 ± 10 pM, comparable to synthetic ShK (sShK) at Kd 10 ± 2 pM, both measured by patch-clamp electrophysiology in stably transfected L929 cells [1]. Recombinant ShK inhibited human T lymphocyte proliferation with IC50 2.2 ± 0.4 nM, similar to ShK-186 at IC50 4.1 ± 0.4 nM, and exhibited the same preference for effector memory T (TEM) cells over naïve/TCM lymphocytes (TEM IC50 738 ± 89 pM) [1]. This production flexibility, combined with the ability to generate 15N-labelled ShK for NMR dynamics studies, is not uniformly available across all Kv1.3 peptide toxins [2].

Recombinant vs. synthetic

Head-to-head

rShK Kd 25 pM, sShK Kd 10 pM; functionally equivalent within error

Recombinant production enables isotopic labeling and scalable supply

TEM cell IC50 738 pM for rShK; supports NMR studies

Evidence Dimension	Functional Kv1.3 blocking potency of recombinant vs. synthetic ShK
Target Compound Data	Recombinant ShK: Kv1.3 Kd 25 ± 10 pM; synthetic ShK: Kv1.3 Kd 10 ± 2 pM
Comparator Or Baseline	Both production methods tested in parallel within the same study on mKv1.3 in stably transfected L929 cells
Quantified Difference	Recombinant and synthetic ShK are functionally equivalent within experimental error; rShK Kd within approximately 2.5-fold of sShK, comparable to reported inter-laboratory variation for ShK potency measurements.
Conditions	Patch-clamp electrophysiology; mKv1.3 channels stably expressed in L929 cells; dose-response curves from 3–5 determinations per data point

Why This Matters

The validated recombinant production route enables cost-effective, scalable access to ShK and isotopically labelled variants for NMR and biophysical studies, a capability not equally established for all competitor Kv1.3 peptide toxins.

• [1] Chang SC, Galea CA, Leung EWW, Tajhya RB, Beeton C, Pennington MW, Norton RS. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria. Toxicon. 2012;60(5):840-850. View Source
• [2] Pennington MW, Mahnir VM, Krafte DS, Zaydenberg I, Byrnes ME, Khaytin I, Crowley K, Kem WR. Chemical synthesis and characterization of ShK toxin: a potent potassium channel inhibitor from a sea anemone. Int J Pept Protein Res. 1995;46(5):354-358. View Source

ShK-186: Clinical Proof-of-Concept for Autoimmune Disease

While ShK itself is not a clinical candidate, it serves as the direct parent scaffold for ShK-186 (Dalazatide), the first and only Kv1.3-blocking peptide to demonstrate clinical efficacy. In a double-blind, placebo-controlled Phase 1b trial in patients with active plaque psoriasis (n=24), twice-weekly subcutaneous dalazatide at 60 mcg for 4 weeks resulted in target lesion improvement in 50% of subjects, with 90% of subjects in the 60 mcg group showing a reduction in Psoriasis Area and Severity Index (PASI) score (mean reduction significant at P < 0.01) [1][2]. Dalazatide selectively inhibits Kv1.3 on effector memory T cells with IC50 69 pM for human Kv1.3 and >1,000-fold selectivity over related channels including Kv1.1, Kv1.4, Kv1.6, Kv1.7, KCa3.1, and hERG . No other Kv1.3 peptide toxin—including kaliotoxin, margatoxin, or HsTX1—has advanced beyond preclinical animal models for autoimmune indications [2].

Clinical-stage validation

Reported context

ShK-186 (dalazatide) Phase 1b trial: PASI score reduction (P

Only clinically evaluated Kv1.3 peptide pharmacophore scaffold

Endpoint context; not a therapeutic guidance for ShK

Evidence Dimension	Clinical development stage of Kv1.3 peptide blockers for autoimmune disease
Target Compound Data	ShK-186 (derived from ShK): Phase 1b clinical trial completed; significant PASI score reduction (P < 0.01); well-tolerated safety profile
Comparator Or Baseline	Kaliotoxin: preclinical EAE rat model only; HsTX1: preclinical characterization only; margatoxin: preclinical only. None have reached human testing for autoimmune indications.
Quantified Difference	ShK-derived dalazatide is the only Kv1.3 peptide blocker to achieve human clinical proof-of-concept. No comparator peptide has progressed beyond preclinical animal models.
Conditions	Phase 1b randomized, double-blind, placebo-controlled trial in mild-to-moderate plaque psoriasis patients (NCT02446340); 30 mcg or 60 mcg twice weekly subcutaneous dosing for 4 weeks with 4-week follow-up

Why This Matters

For drug discovery programs targeting Kv1.3, procuring wild-type ShK provides access to the only clinically validated pharmacophore scaffold in this target class, enabling rational structure-activity relationship studies anchored to human data.

• [1] Kineta Inc. Dalazatide, a first-in-class blocker of the Kv1.3 potassium channel on effector memory T cells: safety, tolerability and proof of concept immunomodulation in patients with active plaque psoriasis. Zenodo. 2015. View Source
• [2] Sciencedirect Topics. Stichodactyla helianthus. Trends in Biochemical Sciences. 2019. View Source

ShK Research and Application Scenarios

T Cell Immunology: TEM Cell Functional Studies

ShK's picomolar Kv1.3 blockade (Kd 11 pM) directly suppresses calcium influx and pro-inflammatory cytokine production (IL-2, IFN-γ) in TEM cells, which upregulate Kv1.3 during activation [1]. At subnanomolar concentrations, ShK inhibits TEM proliferation while leaving naïve and central memory T cells largely unaffected due to their lower Kv1.3 expression. This application is directly supported by the quantitative potency data and TEM selectivity demonstrated in the recombinant vs. synthetic ShK comparison (TEM IC50 738 ± 89 pM vs. minimal effect on naïve/TCM cells) [2].

Ion Channel Biophysics: Kv1.3 Structure-Function Probe

ShK's unique all-α-helical sea anemone fold, which is structurally unrelated to scorpion-derived Kv1.3 blockers, makes it an essential orthogonal probe for binding site mapping and mutational analysis of the Kv1.3 outer vestibule [1]. Because ShK and scorpion toxins (e.g., charybdotoxin) engage the channel through structurally distinct scaffolds despite a convergently evolved Lys-Tyr dyad [2], comparing their sensitivity to channel point mutations provides unique mechanistic insights impossible to obtain with a single structural class. The availability of recombinant 15N-labelled ShK further enables NMR-based studies of toxin-channel interaction dynamics [3].

Peptide Engineering: Kv1.3-Selective Analog Scaffold

Wild-type ShK is the essential starting point for selectivity engineering, as evidenced by the progression from ShK (Kv1.3/Kv1.1 selectivity ratio ~1.45) to ShK-186 (>100-fold selectivity) to third-generation analogs achieving 2,250-fold selectivity while retaining low-picomolar Kv1.3 blockade [1][2]. This well-characterized structure-activity relationship trajectory, supported by solution NMR structures, alanine-scanning mutagenesis data, and molecular dynamics simulations of the ShK-Kv1.3 complex [3], provides an unparalleled engineering platform. Procurement of wild-type ShK is the mandatory first step for any program aiming to develop novel Kv1.3-selective therapeutic candidates.

Preclinical Autoimmune Modeling: In Vivo Target Validation

ShK and its analogs have demonstrated efficacy in the rat experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis and in rat models of rheumatoid arthritis [1]. ShK's Kv1.3 blocking activity suppresses the proliferation of disease-relevant TEM cells at subnanomolar concentrations, consistent with the in vitro TEM selectivity data [2]. While ShK-186 is preferred for chronic in vivo studies due to its enhanced selectivity profile, wild-type ShK remains the appropriate tool for acute target validation experiments where dual Kv1.3/Kv1.1 blockade may be mechanistically informative, such as in studies assessing the role of neuronal Kv1.1 in autoimmune pathology.

Application

Selection Property

Validation Focus

T cell immunology studies

High-affinity Kv1.3 blockade

TEM cell proliferation and cytokine assays

Ion channel biophysics

All-α-helical orthogonal scaffold

Kv1.3 vestibule mapping, NMR dynamics

Peptide engineering

Non-selective wild-type scaffold

Selectivity engineering SAR platform

Preclinical autoimmune models

Kv1.3 channel blockade in vivo

Model-response endpoints in EAE/arthritis

• [1] Beeton C, Wulff H, Standifer NE, Azam P, Mullen KM, Pennington MW, Kolski-Andreaco A, Wei E, Grino A, Counts DR, Wang PH, LeeHealey CJ, Andrews BS, Sankaranarayanan A, Homerick D, Roeck WW, Tehranzadeh J, Stanhope KL, Zimin P, Havel PJ, Griffey S, Knaus HG, Nepom GT, Gutman GA, Calabresi PA, Chandy KG. Kv1.3 channels are a therapeutic target for T cell-mediated autoimmune diseases. Proc Natl Acad Sci USA. 2006;103(46):17414-17419. View Source
• [2] Chang SC, Galea CA, Leung EWW, Tajhya RB, Beeton C, Pennington MW, Norton RS. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria. Toxicon. 2012;60(5):840-850. View Source
• [3] Pennington MW, Beeton C, Galea CA, Smith BJ, Chi V, Monaghan KP, Garcia A, Rangaraju S, Giuffrida A, Plank D, Crossley G, Nugent D, Khaytin I, Lefievre Y, Peshenko I, Dixon C, Chauhan S, Orzel A, Inoue T, Hu X, Moore RV, Norton RS, Chandy KG. Engineering a stable and selective peptide blocker of the Kv1.3 channel in T lymphocytes. Mol Pharmacol. 2009;75(4):762-773. View Source